4-oxo-3-phenoxy-4H-chromen-7-yl N-[(benzyloxy)carbonyl]-L-isoleucinate

• Molecular Formula: C29H27NO7
• Molecular Weight: 501.5 g/mol
• IUPAC Name: (4-oxo-3-phenoxychromen-7-yl) (2S,3R)-3-methyl-2-(phenylmethoxycarbonylamino)pentanoate
• InChI: InChI=1S/C29H27NO7/c1-3-19(2)26(30-29(33)35-17-20-10-6-4-7-11-20)28(32)37-22-14-15-23-24(16-22)34-18-25(27(23)31)36-21-12-8-5-9-13-21/h4-16,18-19,26H,3,17H2,1-2H3,(H,30,33)/t19-,26+/m1/s1
• InChI Key: JAOJZEDUSCGTKU-BCHFMIIMSA-N
• Isomeric SMILES: CC[C@@H](C)[C@@H](C(=O)OC1=CC2=C(C=C1)C(=O)C(=CO2)OC3=CC=CC=C3)NC(=O)OCC4=CC=CC=C4
• Canonical SMILES: CCC(C)C(C(=O)OC1=CC2=C(C=C1)C(=O)C(=CO2)OC3=CC=CC=C3)NC(=O)OCC4=CC=CC=C4

Description

4-OXO-3-PHENOXY-4H-CHROMEN-7-YL 2-{[(BENZYLOXY)CARBONYL]AMINO}-3-METHYLPENTANOATE is a complex organic compound with a unique structure that combines chromen and phenoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-OXO-3-PHENOXY-4H-CHROMEN-7-YL 2-{[(BENZYLOXY)CARBONYL]AMINO}-3-METHYLPENTANOATE typically involves multiple steps. One common method includes the reaction of chromen derivatives with phenoxy compounds under specific conditions. The reaction conditions often require the use of solvents like dichloromethane (DCM) and catalysts to facilitate the process .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include purification steps such as recrystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

4-OXO-3-PHENOXY-4H-CHROMEN-7-YL 2-{[(BENZYLOXY)CARBONYL]AMINO}-3-METHYLPENTANOATE can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen atoms into the molecule.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary but often involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce more saturated compounds .

Scientific Research Applications

4-OXO-3-PHENOXY-4H-CHROMEN-7-YL 2-{[(BENZYLOXY)CARBONYL]AMINO}-3-METHYLPENTANOATE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It can be used in studies related to enzyme inhibition and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-OXO-3-PHENOXY-4H-CHROMEN-7-YL 2-{[(BENZYLOXY)CARBONYL]AMINO}-3-METHYLPENTANOATE involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to the desired effects. The exact molecular targets and pathways can vary depending on the specific application .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• 4-OXO-3-PHENOXY-2-(TRIFLUOROMETHYL)-4H-CHROMEN-7-YL (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-METHYLBUTANOATE
• 6-ETHYL-2-METHYL-4-OXO-3-PHENOXY-4H-CHROMEN-7-YL (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}PROPANOATE

Uniqueness

What sets 4-OXO-3-PHENOXY-4H-CHROMEN-7-YL 2-{[(BENZYLOXY)CARBONYL]AMINO}-3-METHYLPENTANOATE apart is its specific combination of functional groups, which can confer unique chemical properties and biological activities. This uniqueness makes it a valuable compound for research and industrial applications .